2-[4-(4-ethylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (4-ethylphenyl)-[4-(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H31N5O/c1-3-19-7-9-20(10-8-19)22(29)27-13-15-28(16-14-27)23-24-18(2)17-21(25-23)26-11-5-4-6-12-26/h7-10,17H,3-6,11-16H2,1-2H3
• InChI Key: KXTLPUDCNYQADP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC(=CC(=N3)N4CCCCC4)C
• Molecular Formula: C23H31N5O
• Molecular Weight: 393.5 g/mol

Description

The study of pyrimidine derivatives, such as "2-[4-(4-ethylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine," is significant in medicinal chemistry due to their potential biological activities. Pyrimidines are a class of heterocyclic aromatic organic compounds similar to pyridine but with nitrogen atoms at positions 1 and 3 in the ring system. These compounds are of interest due to their structural resemblance to several biomolecules and their wide range of pharmacological activities.

Synthesis Analysis

Pyrimidine derivatives are typically synthesized through nucleophilic substitution reactions, ring closure methods, or modifications of pre-existing pyrimidine rings. For instance, the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives involves nucleophilic substitution reactions, showcasing the versatility of pyrimidine chemistry in creating diverse compounds with potential biological activities (Mallesha et al., 2012).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by their aromatic ring system, which significantly influences their chemical reactivity and interaction with biological targets. Crystallographic studies of similar compounds reveal detailed insights into their molecular conformations, aiding in understanding their biological functions. For example, the structure of 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives has been determined, providing a foundation for analyzing the structural features critical for biological activity (Karczmarzyk & Malinka, 2004).